molecular formula C16H18BrNO B276068 N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine

N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine

Cat. No. B276068
M. Wt: 320.22 g/mol
InChI Key: AWVROJJCJAUVPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine is a chemical compound that belongs to the class of phenethylamines. It is commonly known as 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and is a psychoactive drug that has been studied for its effects on the central nervous system. The compound has been found to have a wide range of applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine has been found to have a wide range of biochemical and physiological effects. It has been shown to induce changes in brain activity, alter sensory perception, and affect mood and behavior. The compound has also been found to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. The compound is also stable and can be stored for long periods of time. However, there are also limitations to its use. The compound is a controlled substance and requires special handling and storage. It can also be difficult to obtain due to legal restrictions.

Future Directions

There are several future directions for research on N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine. One area of interest is its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. The compound has also been studied for its potential use as a tool to study the serotonin system and its role in various physiological and pathological conditions. Additionally, there is ongoing research into the synthesis of new analogs of the compound with improved pharmacological properties.

Synthesis Methods

The synthesis of N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine involves the reaction of 4-bromobenzaldehyde with 2,5-dimethoxyphenethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-(4-bromobenzyl)-2-(4-methoxyphenyl)ethanamine has been extensively studied for its effects on the central nervous system. It has been found to have a wide range of applications in scientific research, particularly in the field of neuroscience. The compound has been used as a tool to study the serotonin system and its role in various physiological and pathological conditions.

properties

Molecular Formula

C16H18BrNO

Molecular Weight

320.22 g/mol

IUPAC Name

N-[(4-bromophenyl)methyl]-2-(4-methoxyphenyl)ethanamine

InChI

InChI=1S/C16H18BrNO/c1-19-16-8-4-13(5-9-16)10-11-18-12-14-2-6-15(17)7-3-14/h2-9,18H,10-12H2,1H3

InChI Key

AWVROJJCJAUVPN-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)CCNCC2=CC=C(C=C2)Br

Canonical SMILES

COC1=CC=C(C=C1)CCNCC2=CC=C(C=C2)Br

Origin of Product

United States

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